Cas no 41057-04-9 (2-nitrothiophene-3-carbaldehyde)
2-nitrothiophene-3-carbaldehyde is a versatile organic compound with significant applications in organic synthesis. Its unique structure, featuring a nitro group and a thiophene ring, offers a broad range of synthetic utility. This compound is highly reactive, enabling efficient transformations in the synthesis of complex organic molecules. Its availability and stability make it a valuable building block for pharmaceuticals, agrochemicals, and fine chemicals.
41057-04-9 structure
Product Name:2-nitrothiophene-3-carbaldehyde
CAS No:41057-04-9
MF:C5H3NO3S
MW:157.147219896317
CID:889619
PubChem ID:10558871
Update Time:2025-06-20
2-nitrothiophene-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarboxaldehyde, 2-nitro- (6CI,9CI)
- 3-Formyl-2-nitrothiophene
- 2-nitrothiophene-3-carbaldehyde
- 2-nitro-thiophene-3-carbaldehyde
- EN300-173499
- 41057-04-9
- SCHEMBL1057085
- DTXSID001298777
- 2-nitro-3-thiophenecarboxaldehyde
- HPEZITSKOFYWSJ-UHFFFAOYSA-N
- AKOS006373004
- 2-nitro-3-thiophenecarbaldehyde
- nitro-3-thiophenecarbaldehyde
- D85946
- DB-087069
-
- Inchi: 1S/C5H3NO3S/c7-3-4-1-2-10-5(4)6(8)9/h1-3H
- InChI Key: HPEZITSKOFYWSJ-UHFFFAOYSA-N
- SMILES: S1C=CC(C=O)=C1[N+](=O)[O-]
Computed Properties
- Exact Mass: 156.98336413g/mol
- Monoisotopic Mass: 156.98336413g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 91.1Ų
Experimental Properties
- Density: 1.534±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 55.5-56.5 ºC (ligroine ethyl ether (1:1))
- Solubility: Very slightly soluble (0.57 g/l) (25 º C),
2-nitrothiophene-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-173499-0.05g |
2-nitrothiophene-3-carbaldehyde |
41057-04-9 | 0.05g |
$431.0 | 2023-09-20 | ||
| Enamine | EN300-173499-0.1g |
2-nitrothiophene-3-carbaldehyde |
41057-04-9 | 0.1g |
$451.0 | 2023-09-20 | ||
| Enamine | EN300-173499-0.25g |
2-nitrothiophene-3-carbaldehyde |
41057-04-9 | 0.25g |
$472.0 | 2023-09-20 | ||
| Enamine | EN300-173499-0.5g |
2-nitrothiophene-3-carbaldehyde |
41057-04-9 | 0.5g |
$493.0 | 2023-09-20 | ||
| Enamine | EN300-173499-1.0g |
2-nitrothiophene-3-carbaldehyde |
41057-04-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-173499-2.5g |
2-nitrothiophene-3-carbaldehyde |
41057-04-9 | 2.5g |
$1008.0 | 2023-09-20 | ||
| Enamine | EN300-173499-5.0g |
2-nitrothiophene-3-carbaldehyde |
41057-04-9 | 5.0g |
$2277.0 | 2023-02-16 | ||
| Enamine | EN300-173499-10.0g |
2-nitrothiophene-3-carbaldehyde |
41057-04-9 | 10.0g |
$3376.0 | 2023-02-16 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0311-1G |
2-nitrothiophene-3-carbaldehyde |
41057-04-9 | 95% | 1g |
¥ 3,141.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0311-5G |
2-nitrothiophene-3-carbaldehyde |
41057-04-9 | 95% | 5g |
¥ 9,398.00 | 2023-04-13 |
2-nitrothiophene-3-carbaldehyde Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
41057-04-9 (2-nitrothiophene-3-carbaldehyde) Related Products
- 97187-90-1(3-Thiophenecarbonylchloride, 4-methyl-5-nitro-)
- 43028-52-0(3-Thiophenecarboxylicacid, 2-amino-5-nitro-)
- 52603-46-0(3-Thiophenecarbonitrile, 2-amino-4-methyl-5-nitro-)
- 56387-09-8(3-Thiophenecarbonitrile, 2-amino-5-nitro-)
- 62615-49-0(Naphtho[1,2-b]thiophene, 3-methyl-2-nitro-)
- 85598-50-1(3-Thiophenecarbonitrile, 2-nitro-)
- 32059-75-9(3-Methyl-2-nitrothiophene)
- 40357-96-8(5-Nitrothiophene-3-carboxylic acid)
- 75428-45-4(5-nitrothiophene-3-carbaldehyde)
- 58157-89-4(Ethanone,1-(5-nitro-3-thienyl)-)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk